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Introduction

Cy7.5 hydrazide is a near-infrared (NIR) fluorescent dye that has emerged as a critical tool in
biomedical research and drug development. Its utility stems from its spectral properties, which
fall within the NIR window (700-900 nm), allowing for deep tissue penetration with minimal
autofluorescence from biological tissues. This makes it an ideal candidate for in vivo imaging
applications.[1] The hydrazide functional group provides a reactive handle for the specific
covalent labeling of biomolecules containing carbonyl groups (aldehydes and ketones). This
specificity is particularly advantageous for labeling glycoproteins, antibodies, and
polysaccharides, as well as for incorporation into nanoparticle-based drug delivery systems.[1]
[2] This technical guide provides an in-depth overview of the commercial sources, technical
specifications, and key applications of Cy7.5 hydrazide, complete with detailed experimental
protocols.

Commercial Suppliers of Cy7.5 Hydrazide

A number of reputable suppliers offer Cy7.5 hydrazide for research purposes. The following
table summarizes some of the key commercial sources.
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Supplier

Product Name

Purity

Notes

BroadPharm

Cy7.5 hydrazide

=295%

Offers the dye as a
carbonyl-reactive
linker with spectral
properties similar to
ICG but with a higher
quantum yield.[3]

MedchemExpress

Cy7.5 hydrazide

Not specified

A fluorophore Cy7.5-
labeled hydrazide
fluorescent dye
intended for research

use only.[4]

Lumiprobe

Cyanine7.5 hydrazide

95% (HPLC-MS)

A carbonyl-reactive
derivative of
Cyanine?.5, ideal for
in vivo imaging and
labeling of antibodies

and saccharides.[2]

AxisPharm

Cyanine7.5 hydrazide

=295%

Provides a range of
Cyanine7.5
derivatives, including
the hydrazide form, for
applications in
imaging and

molecular labeling.[5]

Benchchem

Cy7.5 hydrazide

Not specified

Highlights its use in
covalent labeling of
biomolecules for
various research

applications.[1]

Technical Specifications
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The utility of Cy7.5 hydrazide in various applications is dictated by its photophysical and
chemical properties. The following table provides a summary of its key technical specifications
as reported by various suppliers.

Property Value Source
Excitation Maximum (Aex) ~788 nm [1][5]
Emission Maximum (Aem) ~808 nm [1][5]
Molar Extinction Coefficient (€)  ~223,000 cm~tM-1 [1]
Fluorescence Quantum Yield

~0.10 [2]
(P)
Molecular Weight ~735.82 g/mol [2][5]

- Good in polar organic solvents
Solubility [2]
(DMF, DMSO, alcohols)

Storage Conditions -20°C in the dark [2][3]

Key Applications and Experimental Protocols

The primary application of Cy7.5 hydrazide is the fluorescent labeling of biomolecules for
visualization and tracking. Its specificity for carbonyl groups makes it particularly useful for
targeting glycoproteins and polysaccharides.

Antibody and Glycoprotein Labeling

Cy7.5 hydrazide is frequently used to label antibodies and other glycoproteins. This is typically
achieved by first oxidizing the sugar moieties on the glycoprotein with a mild oxidizing agent
like sodium periodate to generate aldehyde groups. The hydrazide group of the dye then reacts
with these newly formed aldehydes to form a stable covalent bond.[1][2] This method is
advantageous for labeling antibodies as the glycosylation sites are often located away from the
antigen-binding regions, thus preserving the antibody's functionality.[1]

This protocol is adapted from standard glycoprotein labeling procedures.

Materials:
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» Antibody (or glycoprotein) solution (2-5 mg/mL in a buffer free of primary amines, e.g., 0.1 M
sodium acetate, pH 5.5)

e Sodium meta-periodate (NalOa4) solution (20 mM in 0.1 M sodium acetate, pH 5.5, freshly
prepared)

e Cy7.5 hydrazide solution (50 mM in anhydrous DMSO)
o Desalting column or dialysis equipment

o Reaction buffer: 0.1 M sodium acetate, pH 5.5
Procedure:

e Antibody Preparation: Prepare the antibody solution at a concentration of 5 mg/mL in 0.1 M
sodium acetate buffer, pH 5.5.

e Oxidation: Add an equal volume of the 20 mM sodium meta-periodate solution to the
antibody solution. Mix gently and incubate for 5 minutes at room temperature in the dark.

 Purification: Immediately remove the excess periodate and byproducts by desalting or
dialysis against 0.1 M sodium acetate, pH 5.5.

o Conjugation: To the purified, oxidized antibody solution, add 0.1 volumes of the 50 mM Cy7.5
hydrazide solution in DMSO. Incubate for 2 hours at room temperature in the dark with
gentle mixing.

» Final Purification: Purify the labeled antibody from excess dye using a desalting column or
dialysis against a suitable storage buffer (e.g., PBS).

Workflow for labeling antibodies with Cy7.5 hydrazide.

In Vivo Imaging

The NIR fluorescence of Cy7.5 makes it an excellent probe for non-invasive in vivo imaging in
small animal models.[1] Labeled cells, antibodies, or nanoparticles can be tracked as they
distribute throughout the body, accumulate at sites of disease, or are cleared.
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This protocol provides a general guideline for in vivo fluorescence imaging.

Materials:

e Anesthetized mouse

o Cy7.5-labeled molecule (e.g., antibody, nanoparticle) in a sterile, injectable buffer (e.g., PBS)
« In vivo imaging system equipped with appropriate excitation and emission filters for Cy7.5
Procedure:

o Animal Preparation: Anesthetize the mouse using an appropriate protocol (e.g., isoflurane
inhalation or intraperitoneal injection of an anesthetic cocktail).

o Baseline Imaging: Acquire a baseline fluorescence image of the anesthetized mouse before
injection of the labeled compound to determine background autofluorescence.

« Injection: Inject the Cy7.5-labeled molecule via an appropriate route (e.g., intravenous tail
vein injection). The concentration and volume will depend on the specific agent and
experimental goals.

o Time-Course Imaging: Acquire fluorescence images at various time points post-injection
(e.g., 5min, 1 h, 4 h, 24 h) to monitor the biodistribution and target accumulation of the
labeled molecule. Use excitation and emission filters appropriate for Cy7.5 (e.g., excitation
~740-780 nm, emission ~800-840 nm).

o Ex Vivo Analysis (Optional): After the final imaging time point, euthanize the mouse and
dissect organs of interest (e.g., tumor, liver, spleen, kidneys). Image the excised organs to
confirm the biodistribution of the fluorescent signal.

General workflow for in vivo imaging with a Cy7.5-labeled probe.

Drug Delivery Systems

Cy7.5 hydrazide can be incorporated into nanoparticles and other drug delivery systems to
enable their visualization and tracking in vitro and in vivo.[1] The hydrazide functionality allows
for its conjugation to nanocarriers that have been functionalized with aldehyde or ketone
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groups. This is particularly useful for developing theranostic agents, where the Cy7.5
component provides the diagnostic imaging capability to monitor the delivery of a therapeutic
agent in real-time.[1]

Conclusion

Cy7.5 hydrazide is a versatile and powerful tool for researchers in the life sciences. Its
favorable spectral properties for in vivo imaging and its specific reactivity towards carbonyl
groups make it an invaluable reagent for labeling a wide range of biomolecules and for the
development of advanced drug delivery and diagnostic agents. The availability of this dye from
multiple commercial suppliers and the well-established protocols for its use will continue to
facilitate its broad application in biomedical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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